Cas no 1557654-24-6 (2-cycloheptyl-2-(4-methoxyphenyl)acetic acid)

• Product Name: 2-cycloheptyl-2-(4-methoxyphenyl)acetic acid
• CAS No: 1557654-24-6
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 4606018
• PubChem ID: 82931047
• Update Time: 2025-06-07

2-cycloheptyl-2-(4-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cycloheptyl-2-(4-methoxyphenyl)acetic acid
• Cycloheptaneacetic acid, α-(4-methoxyphenyl)-

• Inchi： 1S/C16H22O3/c1-19-14-10-8-13(9-11-14)15(16(17)18)12-6-4-2-3-5-7-12/h8-12,15H,2-7H2,1H3,(H,17,18)
• InChI Key： DQXVRUJNOVSSRJ-UHFFFAOYSA-N
• SMILES： C(C1CCCCCC1)(C1C=CC(OC)=CC=1)C(=O)O

Additional information on 2-cycloheptyl-2-(4-methoxyphenyl)acetic acid

Research Brief on 2-cycloheptyl-2-(4-methoxyphenyl)acetic acid (CAS: 1557654-24-6)

2-cycloheptyl-2-(4-methoxyphenyl)acetic acid (CAS: 1557654-24-6) is a synthetic compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of anti-inflammatory and analgesic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound's structure, featuring a cycloheptyl ring and a methoxyphenyl moiety, suggests potential interactions with biological targets such as cyclooxygenase (COX) enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-cycloheptyl-2-(4-methoxyphenyl)acetic acid exhibit selective inhibition of COX-2, with IC50 values in the low micromolar range. This selectivity is attributed to the steric and electronic properties conferred by the cycloheptyl group, which may reduce gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its COX-2 inhibitory activity, recent preclinical studies have investigated the compound's potential in neuropathic pain management. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that 2-cycloheptyl-2-(4-methoxyphenyl)acetic acid analogs showed significant reduction in mechanical allodynia in rodent models, with efficacy comparable to gabapentin but with improved pharmacokinetic profiles. The study highlighted the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapeutics.

The synthetic route to 2-cycloheptyl-2-(4-methoxyphenyl)acetic acid has been optimized in recent work, as described in a 2023 Organic Process Research & Development article. The improved process utilizes a palladium-catalyzed coupling reaction between cycloheptylmagnesium bromide and 4-methoxyphenylacetic acid derivatives, achieving yields of >85% with excellent enantioselectivity (>99% ee). This advancement addresses previous challenges in large-scale production and paves the way for further clinical development.

Structural-activity relationship (SAR) studies have identified key modifications that enhance the compound's therapeutic index. Research presented at the 2024 American Chemical Society National Meeting demonstrated that fluorination at the 3-position of the phenyl ring significantly improves metabolic stability without compromising COX-2 inhibitory activity. These findings are guiding the design of next-generation derivatives with optimized drug-like properties.

Despite these promising developments, challenges remain in the clinical translation of 2-cycloheptyl-2-(4-methoxyphenyl)acetic acid-based therapeutics. A recent review in Expert Opinion on Drug Discovery (2024) noted the need for more comprehensive toxicology studies and formulation optimization to address the compound's limited aqueous solubility. However, the unique pharmacological profile of this scaffold continues to attract significant interest from both academic and industrial researchers in the chemical biology and pharmaceutical sectors.